Cas no 923239-55-8 (3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde)

• Product Name: 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde
• CAS No: 923239-55-8
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 3109526
• PubChem ID: 16228254
• Update Time: 2025-05-20

3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(pyridin-2-ylmethoxy)benzaldehyde
• 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde
• NCGC00321936-01
• AKOS009113611
• YLB23955
• EN300-36541
• Z228588592
• AB01317139-02
• 923239-55-8
• CS-0247396

• Inchi： 1S/C15H15NO2/c1-11-7-13(9-17)8-12(2)15(11)18-10-14-5-3-4-6-16-14/h3-9H,10H2,1-2H3
• InChI Key： GUXPVICBWDOSMV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CN=1)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde

Comprehensive Overview of 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde (CAS No. 923239-55-8)

3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde (CAS No. 923239-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aldehyde derivative features a unique molecular structure combining a pyridine ring and a benzaldehyde core, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 923239-55-8 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The compound’s 3,5-dimethyl substitution pattern enhances its steric and electronic properties, which are critical for binding interactions in drug design. Researchers often explore its potential as a precursor for heterocyclic compounds, particularly in developing kinase inhibitors or antimicrobial agents. The inclusion of a pyridin-2-ylmethoxy group further expands its utility in medicinal chemistry, as this moiety is known to improve solubility and target affinity.

In recent years, the demand for high-purity benzaldehyde derivatives like 923239-55-8 has surged due to their role in green chemistry applications. Sustainable synthesis methods, such as catalytic oxidation or enzymatic reactions, are now being optimized for such compounds to align with global environmental regulations. This aligns with the growing trend of AI-driven drug discovery, where researchers leverage computational tools to predict the reactivity and safety profiles of similar aldehydes.

Another hot topic linked to 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde is its potential in crop protection. Agrochemical studies highlight its derivatives as candidates for novel pesticide formulations, addressing resistance issues in pests. The pyridine moiety’s ability to disrupt metabolic pathways in insects makes it a focal point for precision agriculture innovations.

From a commercial perspective, suppliers of CAS 923239-55-8 emphasize its scalable synthesis and stability under standard storage conditions. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP). These quality controls are vital for industries requiring fine chemicals for high-value applications.

Frequently asked questions about this compound include its solubility in organic solvents, shelf-life, and compatibility with common reagents. Such queries underscore its practical challenges in laboratory settings. For instance, its moderate solubility in polar aprotic solvents like DMSO makes it suitable for cross-coupling reactions, a popular method in click chemistry.

In summary, 3,5-dimethyl-4-[(pyridin-2-yl)methoxy]benzaldehyde (CAS No. 923239-55-8) represents a bridge between academic research and industrial innovation. Its multifaceted applications—from drug development to sustainable agriculture—highlight its importance in contemporary science. As machine learning continues to refine molecular design, compounds like this will remain at the forefront of cutting-edge research.